Cas no 167262-93-3 (4-(4-pyridyl)piperidine-4-carbonitrile;hydrochloride)
4-(4-pyridyl)piperidine-4-carbonitrile;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-pyridyl)piperidine-4-carbonitrile;hydrochloride
-
- Inchi: 1S/C11H13N3.ClH/c12-9-11(3-7-14-8-4-11)10-1-5-13-6-2-10;/h1-2,5-6,14H,3-4,7-8H2;1H
- InChI Key: LVJAMQYOZNMMBP-UHFFFAOYSA-N
- SMILES: C(C1(C2=CC=NC=C2)CCNCC1)#N.Cl
4-(4-pyridyl)piperidine-4-carbonitrile;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB92566-1-100MG |
4-(4-pyridyl)piperidine-4-carbonitrile;hydrochloride |
167262-93-3 | 95% | 100MG |
¥ 1,089.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB92566-1-250MG |
4-(4-pyridyl)piperidine-4-carbonitrile;hydrochloride |
167262-93-3 | 95% | 250MG |
¥ 1,742.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB92566-1-500MG |
4-(4-pyridyl)piperidine-4-carbonitrile;hydrochloride |
167262-93-3 | 95% | 500MG |
¥ 2,904.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB92566-1-1G |
4-(4-pyridyl)piperidine-4-carbonitrile;hydrochloride |
167262-93-3 | 95% | 1g |
¥ 4,356.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB92566-1-5G |
4-(4-pyridyl)piperidine-4-carbonitrile;hydrochloride |
167262-93-3 | 95% | 5g |
¥ 13,068.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB92566-1-10G |
4-(4-pyridyl)piperidine-4-carbonitrile;hydrochloride |
167262-93-3 | 95% | 10g |
¥ 21,780.00 | 2023-04-14 |
4-(4-pyridyl)piperidine-4-carbonitrile;hydrochloride Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 4-(4-pyridyl)piperidine-4-carbonitrile;hydrochloride
Introduction to 4-(4-pyridyl)piperidine-4-carbonitrile;hydrochloride (CAS No. 167262-93-3)
4-(4-pyridyl)piperidine-4-carbonitrile;hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 167262-93-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a pyridyl group and a nitrile functional group in its molecular structure imparts unique chemical properties, making it a valuable scaffold for the development of novel bioactive molecules.
The hydrochloride salt form of 4-(4-pyridyl)piperidine-4-carbonitrile enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations. This property is particularly advantageous for drug discovery processes, where solubility is a critical factor in determining the bioavailability and efficacy of potential therapeutic agents.
In recent years, there has been a growing interest in exploring the pharmacological potential of piperidine derivatives, particularly those incorporating pyridyl moieties. The combination of these structural elements has been shown to exhibit a range of biological activities, including but not limited to kinase inhibition, receptor binding, and modulation of neural pathways. These properties make 4-(4-pyridyl)piperidine-4-carbonitrile;hydrochloride a promising candidate for further investigation in the development of small-molecule drugs targeting various diseases.
One of the most compelling aspects of this compound is its versatility as a chemical scaffold. The pyridyl group can serve as an anchor for further functionalization, allowing chemists to design derivatives with tailored biological activities. For instance, studies have demonstrated that modifications at the 4-position of the piperidine ring can significantly alter the pharmacokinetic profile and target specificity of the molecule. This flexibility underscores the importance of 4-(4-pyridyl)piperidine-4-carbonitrile;hydrochloride in drug discovery pipelines.
Recent advancements in computational chemistry and molecular modeling have further accelerated the exploration of this compound's potential. By leveraging high-throughput virtual screening techniques, researchers can rapidly identify lead compounds that exhibit optimal interactions with biological targets. The hydrochloride salt form's enhanced solubility makes it an ideal candidate for such computational studies, as it allows for more accurate simulations and predictions.
The nitrile group in the molecular structure of 4-(4-pyridyl)piperidine-4-carbonitrile also contributes to its unique reactivity and functionality. Nitriles are known to participate in various chemical transformations, including nucleophilic addition reactions and metal-catalyzed coupling reactions. These properties have been exploited in synthetic chemistry to develop complex molecular architectures with desired biological activities. For example, nitrile-containing compounds have been shown to exhibit potent inhibitory effects on certain enzymes and receptors, making them attractive candidates for therapeutic intervention.
Current research efforts are focused on elucidating the mechanism of action of 4-(4-pyridyl)piperidine-4-carbonitrile;hydrochloride and its derivatives. Preclinical studies have hinted at its potential role in modulating pathways associated with neurological disorders, cancer, and inflammation. These findings are particularly exciting given the unmet medical needs in these areas and highlight the compound's therapeutic promise.
The synthesis of 4-(4-pyridyl)piperidine-4-carbonitrile;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for transitioning from laboratory-scale research to industrial applications. Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in refining these synthetic routes and optimizing yield.
In conclusion, 4-(4-pyridyl)piperidine-4-carbonitrile;hydrochloride (CAS No. 167262-93-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its promising biological activities, make it a valuable asset in drug discovery programs targeting a wide range of diseases. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.
167262-93-3 (4-(4-pyridyl)piperidine-4-carbonitrile;hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)